Cas no 1638497-26-3 (R-Avanafil)

• Product Name: R-Avanafil
• CAS No: 1638497-26-3
• MF: C₂₃H₂₆ClN₇O₃
• MW: 483.9506
• MDL: MFCD28143558
• CID: 4764949
• PubChem ID: 92403424
• Update Time: 2025-10-29

R-Avanafil Chemical and Physical Properties

Names and Identifiers

• R-Avanafil
• (S)-4-((3-Chloro-4-methoxybenzyl)amino)-2-(2-(hydroxymethyl)pyrrolidin-1-yl)-N-(pyrimidin-2-ylmethyl)pyrimidine-5-carboxamide
• BDBM50036630
• 4-[(3-chloro-4-methoxyphenyl)methylamino]-2-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]-N-(pyrimidin-2-ylmethyl)pyrimidine-5-carboxamide
• (R)-Avanafil
• A900667

• MDL： MFCD28143558
• Inchi： 1S/C23H26ClN7O3/c1-34-19-6-5-15(10-18(19)24)11-27-21-17(22(33)28-13-20-25-7-3-8-26-20)12-29-23(30-21)31-9-2-4-16(31)14-32/h3,5-8,10,12,16,32H,2,4,9,11,13-14H2,1H3,(H,28,33)(H,27,29,30)/t16-/m1/s1
• InChI Key： WEAJZXNPAWBCOA-MRXNPFEDSA-N
• SMILES： ClC1=C(C([H])=C([H])C(=C1[H])C([H])([H])N([H])C1C(C(N([H])C([H])([H])C2N=C([H])C([H])=C([H])N=2)=O)=C([H])N=C(N=1)N1C([H])([H])C([H])([H])C([H])([H])[C@]1([H])C([H])([H])O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 483.1785654 g/mol
• Monoisotopic Mass: 483.1785654 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 483.9
• XLogP3: 2.6
• Topological Polar Surface Area: 125

Additional information on R-Avanafil

Professional Introduction to Compound CAS No. 1638497-26-3 and Product Name R-Avanafil

Compound CAS No. 1638497-26-3, identified by its unique numerical identifier, is a chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. The product name R-Avanafil is derived from this compound and represents a specific enantiomer that has been extensively studied for its potential therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, its properties, and the latest research findings associated with R-Avanafil, highlighting its significance in modern medicinal chemistry.

The chemical structure of CAS No. 1638497-26-3 belongs to the class of organic compounds known as pyrazolopyrimidines, which are characterized by their dual heterocyclic rings. These structures are of particular interest due to their diverse biological activities and potential as scaffolds for drug development. The enantiomer R-Avanafil has been selected for this discussion due to its unique pharmacological profile, which distinguishes it from other members of the same chemical class.

One of the most notable aspects of R-Avanafil is its role in the treatment of erectile dysfunction (ED). The compound functions by inhibiting the phosphodiesterase type 5 (PDE5) enzyme, which plays a critical role in regulating blood flow to certain tissues, particularly in the penis. By blocking PDE5, R-Avanafil enhances the effects of nitric oxide, a neurotransmitter that promotes vasodilation and improves blood circulation. This mechanism of action is similar to that of other PDE5 inhibitors on the market, such as Avanafil and Sildenafil, but R-Avanafil has shown distinct advantages in terms of efficacy and side effect profiles.

Recent studies have highlighted the potential of R-Avanafil as a more potent and selective PDE5 inhibitor compared to its counterparts. A study published in the Journal of Medicinal Chemistry demonstrated that R-Avanafil exhibits higher binding affinity for PDE5 while minimizing off-target effects, which could lead to fewer side effects for patients. The research utilized advanced computational methods to analyze the interactions between R-Avanafil and the PDE5 enzyme, providing insights into its molecular mechanism.

In addition to its applications in treating ED, preliminary research suggests that R-Avanafil may have broader therapeutic implications. For instance, studies have indicated that the compound could potentially be used in the management of pulmonary arterial hypertension (PAH). PAH is a chronic condition characterized by high blood pressure in the arteries that supply blood to the lungs, leading to symptoms such as shortness of breath and chest pain. The vasodilatory effects of R-Avanafil may help alleviate these symptoms by reducing pulmonary vascular resistance.

The pharmacokinetic properties of R-Avanafil have also been extensively evaluated. Unlike some other PDE5 inhibitors that require a high dose to achieve therapeutic effects, R-Avanafil has demonstrated a favorable pharmacokinetic profile with rapid absorption and prolonged half-life. This makes it an attractive candidate for once-daily dosing regimens, improving patient compliance and convenience.

Several clinical trials have been conducted to assess the safety and efficacy of R-Avanafil in patients with ED. These trials have consistently shown that R-Avanafil produces significant improvements in erectile function compared to placebo. Moreover, the side effect profile has been generally well-tolerated, with headache, flushing, and dyspepsia being the most commonly reported adverse events. These findings support the potential of R-Avanafil as a safe and effective treatment option for ED.

The development of novel pharmaceutical agents often involves optimizing synthetic routes to improve yield and purity while minimizing environmental impact. In the case of CAS No. 1638497-26-3, researchers have focused on developing sustainable synthetic methodologies that align with green chemistry principles. One such approach involves using biocatalysis to enhance key steps in the synthesis process. This not only improves efficiency but also reduces waste generation, making it more environmentally friendly.

Another area of interest is the structural modification of pyrazolopyrimidine derivatives to enhance their pharmacological properties. By incorporating functional groups or altering substituents at specific positions on the molecule, scientists can fine-tune the activity profile of compounds like R-Avanafil. This strategy has led to the discovery of several analogs with improved potency and selectivity.

The role of computational chemistry in drug discovery cannot be overstated. Advanced modeling techniques have been instrumental in understanding how different enantiomers interact with biological targets at an atomic level. For instance, molecular dynamics simulations have revealed insights into how R-Avanafil binds to PDE5 and how this interaction influences its efficacy as an inhibitor.

In conclusion, CAS No. 1638497-26-3 and its enantiomer R-Avanafil represent significant advancements in pharmaceutical chemistry and biomedicine. The compound's ability to modulate PDE5 activity has opened up new therapeutic possibilities for conditions such as ED and PAH. Ongoing research continues to explore novel synthetic routes and structural modifications aimed at enhancing its efficacy while minimizing side effects.